Cas no 844862-82-4 (2-(5E)-5-(2,3-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid)

• Product Name: 2-(5E)-5-(2,3-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid
• CAS No: 844862-82-4
• MF: C₁₆H₁₅NO₇S₂
• MW: 397.422802209854
• CID: 6304827
• PubChem ID: 7011164
• Update Time: 2025-05-20

2-(5E)-5-(2,3-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5E)-5-(2,3-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid
• AKOS002219921
• (E)-2-(5-(2,3-dimethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid
• 844862-82-4
• SR-01000013879-1
• F1653-0027
• 2-[(5E)-5-[(2,3-DIMETHOXYPHENYL)METHYLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]BUTANEDIOIC ACID
• SR-01000013879
• AB00686342-01
• AKOS016302694

• Inchi： 1S/C16H15NO7S2/c1-23-10-5-3-4-8(13(10)24-2)6-11-14(20)17(16(25)26-11)9(15(21)22)7-12(18)19/h3-6,9H,7H2,1-2H3,(H,18,19)(H,21,22)/b11-6+
• InChI Key： VNXCOFXMMICVKB-IZZDOVSWSA-N
• SMILES： S1C(N(C(/C/1=C\C1C=CC=C(C=1OC)OC)=O)C(C(=O)O)CC(=O)O)=S

Computed Properties

• Exact Mass: 397.02899416g/mol
• Monoisotopic Mass: 397.02899416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 171Ų

Additional information on 2-(5E)-5-(2,3-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid

2-(5E)-5-(2,3-Dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic Acid: A Comprehensive Overview

The compound with CAS No. 844862-82-4, known as 2-(5E)-5-(2,3-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazolidin ring system and a dimethoxyphenyl group. The presence of these functional groups contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for applications in oxidative stress-related diseases. Researchers have demonstrated that the thiazolidin ring system plays a crucial role in stabilizing the molecule and enhancing its ability to scavenge free radicals. Furthermore, the dimethoxyphenyl group has been shown to enhance the compound's solubility and bioavailability, which are critical factors for its potential use in drug development.

In terms of synthesis, this compound is typically derived from a multi-step process involving the reaction of thiazolidin derivatives with aromatic aldehydes. The methylidene group is introduced through a condensation reaction, which is followed by oxidation to form the sulfanylidene moiety. This process requires precise control of reaction conditions to ensure the formation of the desired stereochemistry and functional groups.

One of the most exciting developments in recent research is the exploration of this compound's anti-inflammatory properties. Studies have shown that it exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it could be a potential therapeutic agent for inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, this compound has been investigated for its neuroprotective effects. Preclinical studies have demonstrated that it can protect against oxidative stress-induced neuronal damage in vitro and in vivo models. These findings have led to further research into its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The butanedioic acid moiety in this compound is another area of interest for researchers. This group has been shown to enhance the molecule's ability to chelate metal ions, which could be beneficial in treating conditions associated with metal toxicity or oxidative stress.

In conclusion, 2-(5E)-5-(2,3-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound holds promise for addressing a wide range of therapeutic areas.